Cas no 2169568-00-5 (2-(1,3-dioxolan-2-yl)-1,3-thiazole-5-sulfonamide)

• Product Name: 2-(1,3-dioxolan-2-yl)-1,3-thiazole-5-sulfonamide
• CAS No: 2169568-00-5
• MF: C₆H₈N₂O₄S₂
• MW: 236.268718719482
• CID: 5859119
• PubChem ID: 132372793
• Update Time: 2025-05-25

2-(1,3-dioxolan-2-yl)-1,3-thiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxolan-2-yl)-1,3-thiazole-5-sulfonamide
• 5-Thiazolesulfonamide, 2-(1,3-dioxolan-2-yl)-
• starbld0025622
• AKOS034130808
• EN300-1425570
• 2-(1,3-Dioxolan-2-yl)thiazole-5-sulfonamide
• Z3023467819
• 2169568-00-5

• Inchi： 1S/C6H8N2O4S2/c7-14(9,10)4-3-8-5(13-4)6-11-1-2-12-6/h3,6H,1-2H2,(H2,7,9,10)
• InChI Key： PODRTLXZLXJQHD-UHFFFAOYSA-N
• SMILES： S1C(S(N)(=O)=O)=CN=C1C1OCCO1

Computed Properties

• Exact Mass: 235.99254909g/mol
• Monoisotopic Mass: 235.99254909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.611±0.06 g/cm3(Predicted)
• Boiling Point: 468.6±55.0 °C(Predicted)
• pka: 9.25±0.60(Predicted)

Additional information on 2-(1,3-dioxolan-2-yl)-1,3-thiazole-5-sulfonamide

2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonamide: A Comprehensive Overview

2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonamide, identified by the CAS number 2169568-00-5, is a chemically synthesized compound with a unique structure that has garnered significant attention in recent scientific research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a thiazole ring fused with a sulfonamide group and a dioxolane substituent, making it a versatile platform for further chemical modifications and functionalization.

The synthesis of 2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonamide involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by the introduction of the sulfonamide group and the dioxolane substituent through carefully controlled reactions. The dioxolane group serves as a protecting group for the hydroxyl functionality during the synthesis, ensuring stability and facilitating further reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of this compound, improving both yield and purity.

One of the most promising applications of 2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonamide lies in its potential as a precursor for bioactive molecules. In the field of medicinal chemistry, sulfonamides are often employed as scaffolds for drug discovery due to their ability to modulate enzyme activity and receptor binding. Studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a candidate for further exploration in cancer therapy. Additionally, its thiazole ring contributes to its aromatic stability and electronic properties, which are advantageous in drug design.

In agricultural chemistry, 2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonamide has been investigated as a potential lead compound for developing new pesticides. The sulfonamide group is known to enhance bioavailability and reduce toxicity in agricultural chemicals. Recent research has focused on modifying the dioxolane substituent to improve the compound's stability under environmental conditions while maintaining its efficacy as an insecticide or fungicide.

The structural versatility of this compound also extends to materials science applications. By incorporating this molecule into polymer matrices or as a surface modifier, researchers have demonstrated improved mechanical properties and enhanced resistance to environmental degradation. These findings suggest that 2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonamide could play a role in developing advanced materials for use in electronics or biomedical devices.

In conclusion, 2-(1,3-Dioxolan-2-yl)-1,3-thiazole-5-sulfonamide, with its unique chemical structure and diverse functional groups, represents a valuable building block for modern chemical research. Its applications span across multiple disciplines, from drug discovery to materials development. As ongoing studies continue to uncover new properties and potential uses for this compound, it is poised to make significant contributions to scientific innovation in the coming years.